ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate

• IUPAC Name: ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate
• InChI: InChI=1S/C13H23NO4S/c1-4-18-12(15)7-8-14(11-5-6-11)19(16,17)13(3)9-10(13)2/h10-11H,4-9H2,1-3H3/t10-,13-/m0/s1
• InChI Key: CWJZYWDNAZNQTM-GWCFXTLKSA-N
• Canonical SMILES: CCOC(=O)CCN(C1CC1)S(=O)(=O)C2(CC2C)C
• Isomeric SMILES: CCOC(=O)CCN(C1CC1)S(=O)(=O)[C@]2(C[C@@H]2C)C
• Molecular Formula: C13H23NO4S
• Molecular Weight: 289.39 g/mol

Description

Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in the development of new drugs. It is a complex molecule with a unique structure that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate is not fully understood. However, it has been suggested that it inhibits the activity of enzymes involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties, which may be due to its ability to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It also has anti-inflammatory properties, which may be due to its ability to inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate in lab experiments is its high purity and yield. It also has potential application in the development of new drugs for the treatment of cancer and inflammatory diseases. However, one of the limitations of using this compound is its complex structure, which may make it difficult to synthesize and analyze.

Future Directions

There are several future directions for the research on Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate. One direction is to investigate its potential as a treatment for other diseases, such as autoimmune diseases and infectious diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of more effective drugs. Additionally, further research is needed to optimize its synthesis method and improve its purity and yield.

Synthesis Methods

The synthesis of Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate has been achieved using several methods. One of the most common methods involves the reaction of cyclopropylmethylamine with ethyl 3-bromo-2-methylpropanoate in the presence of a palladium catalyst. This method yields the desired compound with high purity and yield.

Scientific Research Applications

Ethyl 3-[cyclopropyl-[(1S,2S)-1,2-dimethylcyclopropyl]sulfonylamino]propanoate has potential application in the development of new drugs. It has been shown to have antitumor activity in various cancer cell lines, including breast, lung, and prostate cancer. It also has potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.